Cas no 1783958-15-5 (2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol
• CAS No: 1783958-15-5
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6357724
• PubChem ID: 84779939
• Update Time: 2025-10-30

2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol
• EN300-1968810
• 1783958-15-5

• Inchi： 1S/C8H8ClF2NO/c9-5-2-6(10)4(1-7(5)11)8(13)3-12/h1-2,8,13H,3,12H2
• InChI Key： HVLYHSBMAUKFHI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(CN)O)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol

Introduction to 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol (CAS No. 1783958-15-5)

2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1783958-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, featuring both amino and hydroxyl functional groups alongside a halogenated aromatic ring system. The precise arrangement of these substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol consists of an ethanol backbone substituted with a phenyl ring at the first carbon position. This phenyl ring is further modified by the presence of chlorine and fluorine atoms at specific positions, creating a highly electron-withdrawing environment. The combination of these elements not only influences the compound's reactivity but also its potential pharmacological effects. Such structural features are often exploited in drug design to modulate binding affinity and metabolic stability.

In recent years, there has been growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. The presence of chlorine and fluorine atoms in 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol enhances its interaction with biological targets, making it a promising candidate for further derivatization and development into therapeutic agents. For instance, fluorinated aromatic rings are known to improve the lipophilicity and bioavailability of drugs, while chlorine substituents can enhance binding interactions with enzymes and receptors.

One of the most compelling aspects of 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol is its versatility as a building block in synthetic chemistry. Researchers have leveraged this compound to develop novel scaffolds for small-molecule drugs targeting various diseases. Its amino group provides a nucleophilic site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. Similarly, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for optimizing drug-receptor binding.

Recent studies have highlighted the potential applications of 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol in the development of antiviral and anticancer agents. The halogenated phenyl ring has been shown to disrupt viral protease activity and inhibit tumor cell proliferation by interfering with key signaling pathways. Moreover, the compound's ability to cross cell membranes efficiently makes it an attractive candidate for oral or intravenous administration. These findings underscore the importance of exploring halogenated aromatic compounds as pharmacological tools.

The synthesis of 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions at the aromatic ring followed by functional group transformations at the ethanol moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms with high selectivity. These synthetic strategies ensure that researchers can obtain sufficient quantities of the compound for further studies.

In addition to its pharmaceutical applications, 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol has shown promise in materials science research. The unique electronic properties of its halogenated aromatic core make it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. By tuning the substitution pattern on the phenyl ring, researchers can modulate charge transport properties, leading to improved device performance. This interdisciplinary approach highlights the broad utility of such compounds beyond traditional medicinal chemistry applications.

The safety profile of 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol is another critical consideration in its development and use. While preliminary studies suggest that it exhibits moderate solubility in organic solvents, further toxicological assessments are necessary to evaluate its potential side effects. Standard laboratory practices should be followed when handling this compound, including proper ventilation and personal protective equipment (PPE). By adhering to these guidelines, researchers can minimize risks while conducting experiments involving CAS No. 1783958-15-5.

Looking ahead, the future prospects for 2-amino-1-(4-chloro-2,5-difluorophenyl)ethan-1-ol appear promising as more research unfolds. Advances in computational chemistry and high-throughput screening methods will likely accelerate the discovery of new derivatives with enhanced biological activity. Collaborative efforts between academia and industry will be essential in translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like CAS No. 1783958-15-5 will play an increasingly important role in addressing unmet medical needs.